(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one

• IUPAC Name: (1R,5S)-3-azabicyclo[3.1.0]hexan-2-one
• InChI: InChI=1S/C5H7NO/c7-5-4-1-3(4)2-6-5/h3-4H,1-2H2,(H,6,7)/t3-,4-/m1/s1
• InChI Key: KHLMVJUFZYQPEP-QWWZWVQMSA-N
• Canonical SMILES: C1C2C1C(=O)NC2
• Isomeric SMILES: C1[C@H]2[C@@H]1C(=O)NC2
• Molecular Formula: C5H7NO
• Molecular Weight: 97.12 g/mol

Description

(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one is a useful research compound. Its molecular formula is C5H7NO and its molecular weight is 97.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Nonnarcotic Analgesic Agents :

  • A series of 1-aryl-3-azabicyclo[3.1.0]hexanes, including "(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one", have been synthesized and studied for their analgesic properties. The most potent compound in this series, Bicifadine, has shown significant analgesic potency and is undergoing clinical trials (Epstein et al., 1981).

• Aromatase Inhibitory Activity :

  • Compounds including "this compound" have been tested for their ability to inhibit human placental aromatase, an enzyme crucial for converting androgens to estrogens. These compounds have shown promise as potential drugs for endocrine therapy in hormone-dependent tumors, such as breast cancer (Staněk et al., 1991).

• Synthesis Techniques :

  • Various synthesis techniques have been explored for creating derivatives of 3-azabicyclo[3.1.0]hexan-2-ones. These include methods like Sonogashira cross-coupling, 5-exo-dig cyclization, and ionic hydrogenation, which offer new pathways for generating these compounds (de Carné-Carnavalet et al., 2013).

• Intramolecular Cyclopropanation :

  • Intramolecular cyclopropanation of N-allyl enamine carboxylates has been developed to synthesize 3-azabicyclo[3.1.0]hex-2-enes. This research also delves into oxidative cyclopropane ring-opening for the synthesis of substituted pyridines and diastereoselective reduction to azabicyclo[3.1.0]hexanes (Toh et al., 2014).

• Biological Activity in Natural Products :

  • The 1-azabicyclo[3.1.0]hexane ring structure, a component of compounds like "this compound", plays a crucial role in the biological activities of natural products, such as ficellomycin, against bacteria, fungi, and tumors. The study of its biosynthesis revealed that the modification of the ring structure is essential for its biological activity (Kurosawa et al., 2020).